![molecular formula C23H22N6O B6531824 3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide CAS No. 1019105-84-0](/img/structure/B6531824.png)
3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
Description
3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is a useful research compound. Its molecular formula is C23H22N6O and its molecular weight is 398.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is 398.18550935 g/mol and the complexity rating of the compound is 556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide involves the synthesis of the intermediate compounds followed by their coupling to form the final product.
Starting Materials
3-methyl-1H-pyrazole, 3-bromo-5-methylbenzoic acid, 4-aminophenylboronic acid, 6-bromo-3-(dimethylamino)pyridazine, N,N-dimethylformamide, potassium carbonate, palladium acetate, copper(II) acetate, triethylamine, N,N-dimethylacetamide, sodium hydroxide, acetic acid, ethyl acetate, wate
Reaction
Step 1: Synthesis of 3-methyl-1H-pyrazole, Step 2: Synthesis of 3-bromo-5-methylbenzoic acid by bromination of 5-methylbenzoic acid, Step 3: Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)benzoic acid by coupling 3-methyl-1H-pyrazole and 3-bromo-5-methylbenzoic acid using palladium acetate and copper(II) acetate as catalysts in N,N-dimethylacetamide, Step 4: Synthesis of 6-(3-methyl-1H-pyrazol-1-yl)pyridazine by coupling 4-(3-methyl-1H-pyrazol-1-yl)benzoic acid and 6-bromo-3-(dimethylamino)pyridazine using palladium acetate and copper(II) acetate as catalysts in N,N-dimethylformamide, Step 5: Synthesis of 4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenylboronic acid by coupling 4-aminophenylboronic acid and 6-(3-methyl-1H-pyrazol-1-yl)pyridazine using palladium acetate and copper(II) acetate as catalysts in N,N-dimethylformamide, Step 6: Synthesis of 3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide by coupling 4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenylboronic acid and 3,5-dimethyl-4-bromo-benzoyl chloride using palladium acetate and copper(II) acetate as catalysts in N,N-dimethylformamide
properties
IUPAC Name |
3,5-dimethyl-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O/c1-15-12-16(2)14-18(13-15)23(30)25-20-6-4-19(5-7-20)24-21-8-9-22(27-26-21)29-11-10-17(3)28-29/h4-14H,1-3H3,(H,24,26)(H,25,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGACQAJLWXGBRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)C4=CC(=CC(=C4)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide | |
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